BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 2-
Vinylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Methyl-2-vinylpyridine

Cat. No.: B072503

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of 2-vinylpyridine (2VP). Adherence to these guidelines is crucial to ensure laboratory safety
and maintain the integrity of the chemical. 2-Vinylpyridine is a versatile monomer used in the
synthesis of various polymers and as an intermediate in the pharmaceutical and chemical
industries.[1][2][3] However, it is a hazardous substance that requires careful management.

Hazard Summary

2-Vinylpyridine is a flammable liquid and vapor that is toxic if swallowed, in contact with skin, or
inhaled.[4][5][6] It causes severe skin burns and serious eye damage, and may cause an
allergic skin reaction or respiratory irritation.[4][5][6] It is also toxic to aquatic life with long-
lasting effects.[5][6][7] Due to its high reactivity, 2-vinylpyridine is prone to polymerization,
which can be initiated by heat, light, or contact with incompatible materials.[1][8][9] This
polymerization can be violent, generating fire or explosion hazards.[8] Therefore, it is typically
supplied with an inhibitor, such as p-tert-butylcatechol (TBC), to prevent premature
polymerization.[1][9]

Quantitative Data

The physical and chemical properties of 2-vinylpyridine are summarized in the table below for
easy reference.
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Property Value Source(s)
Molecular Formula C7H7N [1][10]
Molecular Weight 105.14 g/mol [1][4]
Appearance Cf)lorless to dark brown liquid (EIL]
with a pungent odor
Boiling Point 158-160 °C [1]8]
Melting Point -50 °C [1][11]
Flash Point 42 - 47 °C (107.6 - 116.6 °F) [4][8]
Density 0.975-0.998 g/mL at 25 °C [4]
Solubility in Water 25-275¢g/L [1][11]
Vapor Pressure 10 mmHg at 44.5 °C
Autoignition Temperature 440 °C (824 °F) [4]
Explosion Limits Lower: 1.3%, Upper: 10.7% [4]
Recommended Storage -20 °C to 8 °C (Store in freezer
Temperature or cool place) S
nhibitor Typically 0.1 wt. % p-tert- ]

butylcatechol (TBC)

Experimental Protocols
Personal Protective Equipment (PPE)

Before handling 2-vinylpyridine, ensure the following personal protective equipment is worn:

o Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are mandatory to protect against splashes.[4][7]

e Skin Protection:
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o Gloves: Use chemical-resistant gloves (e.g., Butyl rubber, Neoprene).[10] Inspect gloves
for any damage before use and use proper glove removal technique.

o Protective Clothing: Wear a flame-resistant lab coat, long pants, and closed-toe shoes to
prevent skin exposure.[4][12] A chemical protection suit may be necessary for large-scale
operations or in case of a spill.[8]

o Respiratory Protection: All handling of 2-vinylpyridine must be conducted in a certified
chemical fume hood.[10][12] If a fume hood is not available or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is required.[4]
[12]

Handling Protocol
e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[4][13]

o Assemble all necessary equipment and have spill control materials (e.g., absorbent pads,
sand, or a commercial spill kit) readily available.[12]

o Use only non-sparking tools to prevent ignition of flammable vapors.[10][14]
e Chemical Handling:

o Conduct all manipulations of 2-vinylpyridine inside a certified chemical fume hood to avoid
inhalation of vapors.[10][12]

o Ground and bond containers and receiving equipment to prevent the buildup of
electrostatic charge.[5]

o Keep the container tightly closed when not in use.[5][7][14]
o Avoid contact with skin, eyes, and clothing.[6][7]

o Do not eat, drink, or smoke in the handling area.[4][5][13]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14056~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:03:57~~2-Vinylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_3_Isopropyl_5_vinylpyridine.pdf
https://www.inchem.org/documents/icsc/icsc/eics1232.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14056~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:03:57~~2-Vinylpyridine~~
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_3_Isopropyl_5_vinylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_3_Isopropyl_5_vinylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2717.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_3_Isopropyl_5_vinylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14056~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:03:57~~2-Vinylpyridine~~
https://www.chemicalbook.com/msds/poly-2-vinylpyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14056~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:03:57~~2-Vinylpyridine~~
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_3_Isopropyl_5_vinylpyridine.pdf
https://labchem-wako.fujifilm.com/sds/W01W0122-0026JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0122-0026JGHEEN.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.chemicalbook.com/msds/poly-2-vinylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/121_1539175373_2-VINYLPYRIDINECASNO100-69-6MSDS.pdf
https://www.chemicalbook.com/msds/2-vinylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0122-0026JGHEEN.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2717.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water immediately after
handling.[6][7][13]

o Clean the work area within the fume hood.

o Decontaminate or dispose of all PPE as hazardous waste.[13]

Storage Protocol

Proper storage is critical to prevent hazardous polymerization and maintain the chemical's
stability.

o Storage Conditions:

o Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[6]
[71[14]

o The recommended storage temperature is between -20 °C and 8 °C.[2][7][10] Storing in a
freezer is a common practice.[10]

o Keep the container tightly closed and sealed.[5][7][14] Containers that have been opened
must be carefully resealed and kept upright to prevent leakage.[6][7]

o Store in the dark as 2-vinylpyridine is light-sensitive.[8][15]
« Inhibitor Monitoring:

o 2-Vinylpyridine is stabilized with an inhibitor, typically p-tert-butylcatechol (TBC).[1][9] The
inhibitor level should be monitored periodically, especially for older samples or those
stored for extended periods.

o If the inhibitor level is depleted, the chemical may polymerize. Consult safety data sheets
or technical support for guidance on replenishing the inhibitor if necessary.

e Incompatible Materials:
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o Store separately from strong oxidizing agents, strong acids, strong bases, peroxides, and
other incompatible materials to prevent violent reactions.[3][4][8][10][11][16]

Emergency Procedures
First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician immediately.[4][7]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water for at least 15 minutes. Seek immediate medical attention.[4][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[4][7]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a physician or poison control center immediately.[4]

[7]

Spill and Leak Procedures
o Small Spills:

[¢]

Evacuate personnel from the area.[13]

o

Remove all sources of ignition.[13][14]

[e]

Wear appropriate PPE, including respiratory protection.[7]

o

Absorb the spill with inert, non-combustible material such as sand or earth.[8][16]

[¢]

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed
container for disposal.[14][16]

e Large Spills:

o Isolate the spill area and prevent entry.[16]
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o A vapor-suppressing foam may be used to reduce vapors.[16]
o Dike the spill to prevent it from entering waterways or sewers.[16]

o Follow the same collection procedures as for small spills.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][7]

o Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can
travel to a source of ignition and flash back.[4] Containers may explode when heated.[4]
Burning produces toxic fumes, including nitrogen oxides and cyanide.[8]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4][7] Use water spray to cool unopened containers.[4][7]

Waste Disposal

All waste containing 2-vinylpyridine must be treated as hazardous waste.
» Waste Collection:

o Collect liquid waste in a dedicated, labeled, and sealed container that is compatible with
the chemical.[12]

o Collect contaminated solid waste (e.g., gloves, absorbent materials) in a separate, clearly
labeled hazardous waste container.[12]

e Disposal:
o Dispose of waste through a licensed disposal company.[7][12]
o Do not discharge into drains or the environment.[7][14]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[14]
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Visualization of Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 2-
vinylpyridine.
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Caption: Workflow for safe handling, storage, and disposal of 2-vinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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